Cas no 903849-73-0 (1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide
• CAS No: 903849-73-0
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5425510
• Update Time: 2025-05-19

1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(6,8-dimethyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(6,8-dimethyl-2-oxo-2H-1-benzopyran-4-yl)methyl]-
• 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide

• Inchi： 1S/C18H22N2O3/c1-11-7-12(2)17-15(8-11)14(9-16(21)23-17)10-20-5-3-13(4-6-20)18(19)22/h7-9,13H,3-6,10H2,1-2H3,(H2,19,22)
• InChI Key： KVHDVVNHKWIXAJ-UHFFFAOYSA-N
• SMILES： N1(CC2C3=CC(C)=CC(C)=C3OC(=O)C=2)CCC(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide

Comprehensive Overview of 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide (CAS No. 903849-73-0)

The compound 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide (CAS No. 903849-73-0) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This molecule combines a coumarin derivative with a piperidine-4-carboxamide moiety, making it a subject of study for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The unique scaffold of 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide offers a promising foundation for designing compounds with enhanced pharmacokinetic properties. Its chromen-4-yl core is known for its fluorescence properties, which could be leveraged in diagnostic imaging or as a molecular probe in biochemical assays. Additionally, the piperidine-4-carboxamide group is a common pharmacophore found in many CNS-active drugs, suggesting potential neurological applications.

One of the most frequently searched questions in the scientific community is: "What are the potential therapeutic uses of coumarin derivatives?" This compound, with its 6,8-dimethyl-2-oxo-2H-chromen-4-yl structure, aligns with this inquiry. Coumarins are renowned for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The incorporation of a methylpiperidine-4-carboxamide side chain could further modulate these properties, offering a tailored approach to addressing specific medical conditions.

From a synthetic chemistry perspective, the preparation of 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide involves multi-step organic reactions, often starting with the condensation of substituted salicylaldehydes with active methylene compounds to form the coumarin backbone. The subsequent introduction of the piperidine-4-carboxamide moiety requires careful optimization to ensure high yield and purity. Researchers are also exploring greener synthetic routes, such as microwave-assisted or catalyst-free reactions, to align with the growing emphasis on sustainable chemistry practices.

The compound's physicochemical properties, such as solubility, logP, and stability, are critical for its potential application in drug formulations. Given the rising interest in AI-driven drug discovery, computational tools like molecular docking and QSAR modeling are being employed to predict the binding affinity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of this molecule. Such in silico studies can accelerate the identification of lead compounds and reduce the need for extensive experimental screening.

Another hot topic in the field is the exploration of multi-target directed ligands (MTDLs), which aim to address complex diseases like neurodegenerative disorders. The structural versatility of 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide makes it a candidate for MTDL development, as it could potentially interact with multiple biological targets simultaneously. This approach is gaining traction as it offers a more holistic treatment strategy compared to single-target therapies.

In conclusion, 1-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxamide (CAS No. 903849-73-0) represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its unique structure, combined with the growing demand for innovative therapeutic agents, positions it as a compound of significant interest. As scientific inquiries continue to evolve, this molecule may hold the key to addressing some of the most pressing challenges in modern healthcare.